Cas no 2171151-80-5 ((2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid)

• Product Name: (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• CAS No: 2171151-80-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6148933
• PubChem ID: 165581657
• Update Time: 2025-06-11

(2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• (2R)-2-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)butanoic acid
• EN300-1575222
• 2171151-80-5

• Inchi： 1S/C26H30N2O5/c1-2-23(25(30)31)28-24(29)13-16-11-17(12-16)14-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17?,23-/m1/s1
• InChI Key： ZJCWSFDBPVTQSI-PVWAMWICSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid

Introduction to (2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic Acid (CAS No. 2171151-80-5)

(2R)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid, CAS No. 2171151-80-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic chemistry and biological activity, making it a subject of intense study in medicinal chemistry.

The molecular framework of this compound incorporates several key structural motifs that contribute to its unique properties. The presence of a fluoren-9-ylmethylcarbonyl group in its structure suggests potential interactions with biological targets, while the cyclobutyl moiety introduces rigidity, which can influence both the compound's solubility and its binding affinity. The amide and carboxylic acid functionalities further enhance its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural diversity offered by complex organic molecules. The compound (CAS No. 2171151-80-5) is being explored as a potential lead in the search for new drugs targeting various diseases. Its unique structural features make it an attractive candidate for further investigation, particularly in the context of enzyme inhibition and receptor binding studies.

One of the most compelling aspects of this compound is its potential to interact with biological systems in multiple ways. The fluoren-9-ylmethylcarbonyl group, for instance, is known to exhibit photophysical properties that could be exploited in drug delivery systems or for imaging applications. Meanwhile, the cyclobutyl ring provides a stable scaffold that can be modified to fine-tune pharmacokinetic properties such as bioavailability and metabolic stability.

The amide bond within the molecule also plays a crucial role in its biological activity. Amides are frequently found in biologically active peptides and proteins, and their incorporation into small molecules can enhance binding affinity and selectivity. In the case of (CAS No. 2171151-80-5), the amide functionality is part of a larger motif that includes an amino group, which could serve as a hydrogen bond acceptor or participate in salt bridge interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy than ever before. By leveraging high-throughput virtual screening techniques, scientists have been able to identify promising candidates like (CAS No. 2171151-80-5) for further experimental validation. These computational methods have significantly accelerated the drug discovery process, allowing for more efficient screening of large libraries of compounds.

The synthesis of (CAS No. 2171151-80-5) presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the rewards are substantial, as successful synthesis opens up avenues for exploring its biological potential through various experimental approaches.

In vitro studies have already begun to shed light on the pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes relevant to diseases such as cancer and inflammation. These findings are particularly exciting because they validate the hypothesis that structural complexity can translate into therapeutic efficacy.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms in molecules like (CAS No. 2171151-80-5) can modulate pharmacokinetic properties such as metabolic stability and lipophilicity. Additionally, fluorine atoms can enhance binding affinity by participating in hydrophobic interactions or by influencing electronic distributions within the molecule.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic potential. The flexibility inherent in its structure allows for numerous modifications, enabling researchers to optimize its properties for specific applications.

The development of novel drug candidates is a multifaceted endeavor that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing new molecules, while biologists provide insights into their mechanisms of action and potential therapeutic applications. Together, these efforts contribute to the advancement of medicine and improve patient outcomes.

In conclusion, (CAS No. 2171151-80-5) represents an exciting example of how complex organic molecules can be leveraged to develop new therapeutic agents. Its unique structural features and potential biological activity make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is expected to contribute significantly to our understanding of disease mechanisms and provide new avenues for treatment development.